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Compound of Interest

Compound Name: Pyridine-2-carboxylic anhydride

Cat. No.: B102562

An In-depth Technical Guide to Pyridine-2-carboxylic Anhydride: Molecular Structure and
Properties

This technical guide provides a comprehensive overview of the molecular structure, weight,
and key chemical properties of pyridine-2-carboxylic anhydride. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document summarizes essential quantitative data, outlines a general
experimental protocol for its synthesis, and provides a logical workflow for its formation.

Molecular Structure and Properties

Pyridine-2-carboxylic anhydride, also known as picolinic anhydride, is a chemical compound
used in organic synthesis.[1] Its structure consists of two pyridine-2-carboxylate units linked by
an anhydride functional group.

Quantitative Data Summary

The key physicochemical properties of pyridine-2-carboxylic anhydride are summarized in
the table below for easy reference.
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Property Value Source
Molecular Formula C12HsN203 [1112][3]
Molecular Weight 228.20 g/mol [2]
IUPAC Name SZ::;r:(;—;—:arbonyl pyridine-2- (2]
CAS Number 16837-39-1 [31[4]
EC Number 240-861-1 [1]

_ C1=CC=NC(=C1)C(=0)0OC(=0
Canonical SMILES [1]
)C2=CC=CC=N2

QAZOKVGARKDTKF-
InChiKey [1]
UHFFFAOYSA-N

Synthesis and Analysis

The synthesis of pyridine-2-carboxylic anhydride typically involves the dehydration of
pyridine-2-carboxylic acid. Various dehydrating agents can be employed for this purpose.

General Synthesis Protocol

A common method for the synthesis of pyridine-2-carboxylic anhydride involves the reaction
of the corresponding dicarboxylic acid with a dehydrating agent such as acetic anhydride or
oxalyl chloride.

Example with Acetic Anhydride:
o Starting Material: Pyridine-2,3-dicarboxylic acid is used as the precursor.

o Dehydration: The dicarboxylic acid is treated with a stoichiometric amount of acetic
anhydride.

¢ Solvent and Catalyst: The reaction is preferably conducted in an organic solvent in the
presence of an aprotic basic amine compound, such as triethylamine or pyridine, which acts
as a catalyst.
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o Temperature: The reaction is typically carried out at a temperature between 10-40°C.

o Work-up: Following the reaction, the product is isolated and purified using standard
laboratory techniques.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)

The purity and identity of pyridine-2-carboxylic anhydride can be assessed using High-
Performance Liquid Chromatography (HPLC). While a specific protocol for the anhydride is not
detailed in the provided search results, a general method for related pyridine carboxylic acids
can be adapted.

Column: A mixed-mode reversed-phase cation-exchange column (e.g., Coresep 100) can be
effective for separating isomers of pyridine carboxylic acids and related compounds.

» Mobile Phase: A gradient of acetonitrile and water with a buffer such as formic acid or
phosphoric acid is typically used. For mass spectrometry detection, formic acid is preferred.

o Detection: UV detection is a common method for analyzing these compounds.

o Control: The retention time can be controlled by adjusting the acetonitrile concentration,
buffer concentration, and pH of the mobile phase.

Logical Workflow: Synthesis of Pyridine-2-
carboxylic Anhydride

The following diagram illustrates a generalized workflow for the synthesis of pyridine-2-
carboxylic anhydride from its corresponding dicarboxylic acid.

Caption: Generalized workflow for the synthesis of pyridine-2-carboxylic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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